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Compound of Interest

Compound Name: KIN1148

Cat. No.: B608346 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and handling of KIN1148 in

solution. Below you will find troubleshooting guides and frequently asked questions to ensure

the successful application of KIN1148 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is KIN1148? KIN1148 is a small-molecule agonist of Interferon Regulatory Factor 3

(IRF3) and Retinoic acid-inducible gene I (RIG-I).[1][2][3][4] It functions as a novel influenza

vaccine adjuvant, designed to enhance vaccine efficacy by stimulating innate immunity.[1][3][5]

KIN1148 was developed as a medicinal chemistry-optimized analog of an earlier compound,

KIN1000, with improved solubility and pharmacokinetic properties.[2]

Q2: What are the recommended solvents for dissolving KIN1148? KIN1148 is soluble in

Dimethyl sulfoxide (DMSO) but is reported to be insoluble in water and ethanol.[1] For best

results, use fresh, high-quality, anhydrous DMSO, as moisture can significantly reduce the

solubility of the compound.[1][5]

Q3: My KIN1148 powder is not dissolving properly in DMSO. What should I do? If you are

experiencing solubility issues, consider the following:

Use Fresh DMSO: Ensure you are using a new, unopened bottle of anhydrous (moisture-

free) DMSO.[1][5]
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Sonication: Gentle sonication can aid in the dissolution of KIN1148 in DMSO.[3]

Concentration: Check the concentration you are trying to achieve. While some suppliers

report solubility as high as 100 mg/mL, others suggest lower limits around 10.5-20 mg/mL.[1]

[3][5] It may be necessary to prepare a less concentrated stock solution.

Q4: I observed precipitation when diluting my KIN1148 stock solution into aqueous media. How

can I prevent this? This is a common issue due to KIN1148's poor aqueous solubility.[1] To

minimize precipitation:

Final DMSO Concentration: Keep the final concentration of DMSO in your aqueous medium

as low as possible while ensuring it is sufficient to maintain solubility. A final concentration of

0.5% (v/v) DMSO is often used for in vitro treatments.[2]

Co-solvents and Surfactants: For in vivo preparations or challenging in vitro systems, a

formulation including co-solvents like PEG300 and surfactants like Tween80 may be

necessary.[1]

Immediate Use: Working solutions, especially those for in vivo use containing mixed

solvents, should be prepared fresh and used immediately for optimal results.[1]

Q5: How should I store KIN1148 powder and stock solutions? Proper storage is critical to

maintain the integrity of KIN1148. Follow these guidelines:

Powder: Store the lyophilized powder at -20°C for long-term stability (up to 3 years).[1][3][5]

Stock Solutions: Prepare stock solutions in high-quality DMSO. Aliquot into single-use

volumes to avoid repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 1-2

years.[1][3][5] Short-term storage at -20°C is also possible, but for a much shorter duration (1

month to 1 year).[1][5]

Data Summary
Table 1: KIN1148 Physical and Chemical Properties
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Property Value Reference

Molecular Weight 361.44 g/mol [1][3][5]

Chemical Formula C19H11N3OS2 [1][3][5]

Appearance Light yellow to yellow solid [3][5]

CAS Number 1428729-56-9 [1][3][5]

Table 2: KIN1148 Solubility Data

Solvent Reported Solubility Notes Reference

DMSO
≥ 100 mg/mL (276.67

mM)

Use fresh, anhydrous

DMSO.
[5]

DMSO 20 mg/mL (55.33 mM)
Sonication is

recommended.
[3]

DMSO
10.5 mg/mL (29.05

mM)

Moisture-absorbing

DMSO reduces

solubility.

[1]

Water Insoluble - [1]

Ethanol Insoluble - [1]

Table 3: Recommended Storage Conditions

Form Temperature Duration Reference

Powder -20°C 3 years [1][3][5]

In Solvent -80°C 1-2 years [1][3][5]

In Solvent -20°C 1 month - 1 year [1][5]
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Issue Encountered Potential Cause(s) Recommended Solution(s)

Poor or Incomplete Dissolution

in DMSO

1. Moisture in DMSO.2.

Attempting a supersaturated

solution.3. Insufficient

agitation.

1. Use a new, sealed vial of

anhydrous, high-purity DMSO.

[1][5]2. Prepare a stock

solution within the lower

reported solubility range (e.g.,

10-20 mg/mL).[1][3]3. Apply

gentle sonication to facilitate

dissolution.[3]

Precipitation in Aqueous Media

1. Poor aqueous solubility of

KIN1148.2. Final DMSO

concentration is too low.3.

Working solution prepared too

far in advance.

1. Ensure the final DMSO

concentration is sufficient (e.g.,

0.5% v/v for cell culture).[2]2.

For in vivo studies, use a

recommended formulation with

co-solvents (PEG300,

Tween80, Corn Oil).[1]3.

Prepare working solutions

fresh immediately before use.

[1]

Inconsistent or Poor

Experimental Results

1. Degradation of KIN1148 due

to improper storage.2. Loss of

potency from repeated freeze-

thaw cycles.3. Instability of the

compound in the final

experimental medium over

time.

1. Store powder and stock

solutions at the recommended

temperatures.[1][3][5]2. Aliquot

stock solutions into single-use

volumes to avoid freeze-thaw

damage.[1]3. Minimize the

incubation time of the

compound in the final medium

where possible and run

appropriate time-course

experiments.

Experimental Protocols
Protocol 1: Preparation of KIN1148 Stock Solution (10 mM in DMSO)
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Equilibrate the KIN1148 vial to room temperature before opening.

Based on the molecular weight of 361.44 g/mol , weigh out the desired amount of KIN1148
powder. For 1 mg of KIN1148, you will need 276.67 µL of DMSO to make a 10 mM solution.

Add the appropriate volume of fresh, anhydrous DMSO to the powder.

Vortex briefly and/or sonicate gently until the solid is completely dissolved.[3]

Dispense into single-use aliquots.

Store aliquots at -80°C for long-term storage.[1][3][5]

Protocol 2: Preparation of In Vitro Working Solutions

Thaw a single-use aliquot of the KIN1148 DMSO stock solution (e.g., 10 mM).

Perform serial dilutions in your cell culture medium to achieve the desired final concentration.

Ensure the final concentration of DMSO in the medium is low (typically ≤0.5%) to avoid

solvent-induced artifacts.[2]

Include a vehicle control (medium with the same final concentration of DMSO) in your

experiment.

Use the prepared working solutions immediately.

Protocol 3: Preparation of In Vivo Formulations (Example)

Caution: These formulations are for preclinical research only and should be used immediately

after preparation.[1]

Formulation A (PEG300/Tween80/ddH₂O)[1]

Prepare a 5 mg/mL stock solution of KIN1148 in fresh DMSO.

To prepare 1 mL of the final formulation, add 50 µL of the 5 mg/mL KIN1148 stock to 400 µL

of PEG300.
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Mix thoroughly until the solution is clear.

Add 50 µL of Tween80 to the mixture and mix again until clear.

Add 500 µL of sterile double-distilled water (ddH₂O) to bring the final volume to 1 mL.

Mix and use the solution immediately for administration.

Formulation B (Corn Oil)[1]

Prepare a 50 mg/mL stock solution of KIN1148 in fresh DMSO.

To prepare 1 mL of the final formulation, add 50 µL of the 50 mg/mL KIN1148 stock to 950 µL

of sterile corn oil.

Mix thoroughly to create a homogenous suspension.

Use the solution immediately for administration.
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Caption: KIN1148 binds and activates RIG-I, initiating a signaling cascade.
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Caption: Recommended workflow for preparing and using KIN1148 solutions.
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Caption: Troubleshooting flowchart for KIN1148 solubility issues in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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